Cas no 88495-63-0 (Artesunate)

        Artesunate(Artesunate)White crystalline powder,Can be determined by the floraArtemisia annua Artemisia annua l.Extracted from leaves.Used asAntimalarial drugs,It has a strong killing effect on Plasmodium clones,Can quickly control the onset of malaria.
Artesunate structure
Artesunate structure
Artesunate
88495-63-0
C19H28O8
384.420826911926
MFCD00866204
61170
87560999

Artesunate Properties

Names and Identifiers

    • Artesunate
    • ArtesunateC19H28O8
    • Artemisinin monosuccinate
    • Artesunic Acid
    • Butanedioic Acid Mono(3R,5aS,6R,8aS,9R,10R,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl] Ester
    • Arteannuinum
    • Arteannuinum succinate
    • (3R,5aS,6R,8aS,9R,10S,12R,12aR)-Decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-ol hydrogen succinate
    • AsuMax
    • Cosunate
    • PlasMotriM
    • PlasMotrin
    • Qinghaozhi
    • Saphnate
    • vARTESUNATE
    • AK128401
    • 4-Oxo-4-[[(1R,4R,8R,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexad
    • 3,12-Epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin, butanedioic acid deriv. (ZCI)
    • Butanedioic acid, mono(decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl) ester, [3R-(3α,5aβ,6β,8aβ,9α,10β,12β,12aR*)]- (ZCI)
    • Butanedioic acid, mono[(3R,5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl] ester (9CI)
    • Arinate
    • Armax 200
    • Arsuamoon
    • Arsumax
    • Artecan
    • Artesunata
    • Dihydroqinghasu hemsuccinate
    • Gsunate Forte
    • HC 101B
    • NSC 712571
    • WR 256283
    • Zysunate
    • α-Artesunic acid
    • Q-100876
    • HB0122
    • 182824-33-5
    • FIHJKUPKCHIPAT-JQXDXKTESA-N
    • C19H28O8
    • HMS2090L16
    • CHEMBL353548
    • SCHEMBL1478283
    • 4-OXO-4-{[(4S,5R,8S,9R,10R,12R,13R)-1,5,9-TRIMETHYL-11,14,15,16-TETRAOXATETRACYCLO[10.3.1.0?,(1)(3).0?,(1)(3)]HEXADECAN-10-YL]OXY}BUTANOIC ACID
    • KS-5315
    • AKOS025310169
    • 88495-63-0
    • Artesunate, Antibiotic for Culture Media Use Only
    • Succinyl dihydroartemisinin
    • AKOS016339569
    • VS-12224
    • Artesunate,99%
    • ARTESUNATE [MI]
    • ARTESUNATE [ORANGE BOOK]
    • D95
    • Artesunatum [INN-Latin]
    • ARTESUNATE (MART.)
    • UNII-60W3249T9M
    • NS00099352
    • Artesunate [USAN]
    • 4-oxo-4-[[(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-yl]oxy]butanoic acid
    • 60W3249T9M
    • P01BE03
    • SCHEMBL14552891
    • 4-oxo-4-{[(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.0^{4,13}.0^{8,13}]hexadecan-10-yl]oxy}butanoic acid
    • BUTANEDIOIC ACID, MONO(DECAHYDRO-3,6,9-TRIMETHYL-3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN-10-YL) ESTER, (3R-(3alpha,5Abeta,6beta,8Abeta,9alpha,10beta,12beta,12AR*))-
    • WR-256283;ART;Armax 200;SM-804;HSDB-7458
    • Artesunato (INN-Spanish)
    • HSDB 7458
    • Q707939
    • MLS006011590
    • 4-OXO-4-(3R,5AS,6R,8AS,9R,10S,12R,12AR)-3,6,9-TRIMETHYLDECAHYDRO-3,12-EPOXYPYRANO(4,3-J)-1,2-BENZODIOXEPIN-10-YL HYDROGEN BUTANEDIOATE
    • Butanedioic acid, mono((5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-yl) ester
    • AKOS037515734
    • DTXCID20819893
    • Artesunatum
    • DTXSID3042681
    • Butanedioic acid, mono((3R,5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-yl) ester
    • Artesunato [INN-Spanish]
    • Artesunate [INN]
    • BDBM50248021
    • EN300-6482026
    • LJPC-0118
    • Quinghaosu reduced succinate ester
    • Butanedioic acid, 1-[(3R,5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl] ester
    • Dihydroartemisinine-12alpha-succinate
    • NSC-712571
    • .alpha.-artesunic acid
    • ARTESUNATE (USP-RS)
    • STR09744
    • 4-Oxo-4-(((3R,5aS,6R,8aS,9R,10S,12R,12aR)-3,6,9-trimethyldecahydro-3,12-epoxypyrano(4,3-j)-1,2-benzodioxepin-10-yl hydrogen butanedioate
    • Artesunato
    • DB09274
    • Nuartez
    • NCGC00164600-10
    • CHEBI:63918
    • 4-oxo-4-(((3R,5aS,6R,8aS,9R,10S,12R,12aR)-3,6,9-trimethyldecahydro-3H-3,12-epoxy[1,2]dioxepino[4,3-i]isochromen-10-yl)oxy)butanoic acid
    • ARTESUNATUM [WHO-IP LATIN]
    • 3R,5AS,6R,8AS,9R,10S,12R,12AR)-3,6,9-TRIMETHYLDECAHYDRO-3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN-10-YL HYDROGEN BUTANEDIOATE
    • DIHYDROARTEMISININE-12.ALPHA.-SUCCINATE
    • 4-oxo-4-{[(1R,4S,5R,8S,9R,10S,12R,13R)-1,5,9-trimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.0?,(1)(3).0?,(1)(3)]hexadecan-10-yl]oxy}butanoic acid
    • CHEMBL361497
    • ARTESUNATE [WHO-IP]
    • Artesunatum (INN-Latin)
    • BUTANEDIOIC ACID, MONO(DECAHYDRO-3,6,9-TRIMETHYL-3,12-EPOXY-12H-PYRANO(4,3-J)-1,2-BENZODIOXEPIN-10-YL) ESTER, (3R-(3.ALPHA.,5A.BETA.,6.BETA.,8A.BETA.,9.ALPHA.,10.BETA.,12.BETA.,12AR*))-
    • Artsuna
    • (3R,5aS,6R,8aS,9R,10S,12R,12aR)-Decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano(4,3-j)-1,2-benzodioxepin-10-ol, hydrogen succinate
    • HY-N0193
    • 4-oxo-4-{[(3R,5aS,6R,8aS,9R,10S,12R,12aR)-3,6,9-trimethyldecahydro-3,12-epoxypyrano[4,3-j][1,2]benzodioxepin-10-yl]oxy}butanoic acid
    • GTPL9956
    • SMR002499399
    • Cosinate
    • Artesunate [USAN:INN:BAN]
    • WR-256283
    • CS-8151
    • ARTESUNATE [HSDB]
    • BRD-K54634444-001-05-9
    • NCGC00164600-15
    • FIHJKUPKCHIPAT-AHIGJZGOSA-N
    • ARTESUNATE [VANDF]
    • ARTESUNATE [MART.]
    • ARTESUNATE [WHO-DD]
    • Dihydroqinghaosu hemisuccinate
    • ARTESUNATE [USP-RS]
    • +Expand
    • MFCD00866204
    • FIHJKUPKCHIPAT-AHIGJZGOSA-N
    • 1S/C19H28O8/c1-10-4-5-13-11(2)16(23-15(22)7-6-14(20)21)24-17-19(13)12(10)8-9-18(3,25-17)26-27-19/h10-13,16-17H,4-9H2,1-3H3,(H,20,21)/t10-,11-,12+,13+,16-,17-,18-,19-/m1/s1
    • C[C@H]1[C@H](OC(=O)CCC(=O)O)O[C@@H]2O[C@]3(CC[C@@H]4[C@@]2(OO3)[C@H]1CC[C@H]4C)C

Computed Properties

  • 384.178418g/mol
  • 0
  • 2.5
  • 1
  • 8
  • 5
  • 384.178418g/mol
  • 384.178418g/mol
  • 101Ų
  • 27
  • 623
  • 0
  • 8
  • 0
  • 0
  • 0
  • 1
  • 5
  • 1
  • 7.2
  • 0.8
  • 13
  • 3
  • 384.4

Experimental Properties

  • Artesunate is the sodium salt of the hemisuccinate ester of artemisinin. It is soluble in water but has poor stability in aqueous solutions at neutral or acid pH. In the injectable form, artesunic acid is drawn up in sodium bicarbonate to form sodium artesunate immediately before injection.
  • pKa = 4.35 (est)
  • 2.60240
  • 100.52000
  • 818
  • 1.4430 (estimate)
  • 502.1℃ at 760 mmHg
  • 132.0 to 137.0 deg-C
  • 3.2X10-9 mm Hg at 25 °C (est)
  • 173.5 °C
  • acetone: soluble33.4mg/mL
  • White crystalline powder
  • Sensitive to heat
  • +4.5 to +6.5° (c=1, CH2Cl2)
  • 1.2076 (rough estimate)

Artesunate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IFKQ-5g
Butanedioic acid,mono[(3R,5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl] ester
 88495-63-0 98%
5g
 $83.00 2024-04-20
A2B Chem LLC
AI59194-1g
Butanedioic acid,mono[(3R,5aS,6R,8aS,9R,10S,12R,12aR)-decahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-yl] ester
 88495-63-0 95+%
1g
 $12.00 2024-04-19
abcr
AB261244-5 g
Artesunate, 97%; .
 88495-63-0 97%
5 g
 €70.70 2023-07-20
Axon Medchem
3886-50 mg
Artesunate
 88495-63-0 100%
50mg
 €50.00 2023-07-10
ChemScence
CS-8151-50mg
Artesunate
 88495-63-0 ≥98.0%
50mg
 $60.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP0198-20mg
Artesunate
 88495-63-0 98%
20mg
 $30 2023-09-20
DC Chemicals
DCQ-039-20 mg
Artesunate
 88495-63-0 >98%, Standard References Grade
20mg
 $280.0 2022-03-01
eNovation Chemicals LLC
D511883-5g
Artesunate
 88495-63-0 97%
5g
 $200 2022-09-06
Hello Bio
HB0122-500mg
Artesunate
 88495-63-0 >98%
500mg
 £125 2024-07-19
Key Organics Ltd
KS-5315-1MG
Artesunate
 88495-63-0 >97%
1mg
 £36.00 2023-09-08

Artesunate Synthesis

Synthetic Circuit 1

71939-50-9 71939-50-9
108-30-5 108-30-5
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone ;  24 h, rt
1.2 Reagents: Acetic acid Solvents: Water ;  pH 3, rt
1.3 Solvents: Water ;  30 min, rt
Reference
Synthesis of artesunate from dihydroartemisinin with sodium bicarbonate as catalyst
Do, Huu Nghi; et al, Tap Chi Duoc Hoc, 2008, 48(4), 29-31

Synthetic Circuit 2

81496-81-3 81496-81-3
71939-50-9 71939-50-9
108-30-5 108-30-5
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Isopropyl acetate ;  30 min, 25 °C; 4 h, 25 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  > 1 min, pH 5, 25 °C
Reference
A simplified and scalable synthesis of artesunate
Presser, Armin ; et al, Monatshefte fuer Chemie, 2017, 148(1), 63-68

Synthetic Circuit 3

131175-87-6 131175-87-6
108-30-5 108-30-5
88495-63-0 88495-63-0
Reaction Conditions
1.1 Solvents: Dichloromethane ;  rt
1.2 Catalysts: 4-(Dimethylamino)pyridine ;  30 min, 0 - 5 °C; 5 °C → rt; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Synthesis of dihydroartemisinin-isosorbitan mononitrate hybrid and its antitumor activities in vitro
Xie, Bin; et al, Hecheng Huaxue, 2011, 19(1), 62-65

Synthetic Circuit 4

131175-87-6 131175-87-6
108-30-5 108-30-5
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Continuous synthesis of artemisinin-derived medicines
Gilmore, Kerry; et al, Chemical Communications (Cambridge, 2014, 50(84), 12652-12655

Synthetic Circuit 5

131175-87-6 131175-87-6
108-30-5 108-30-5
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
Structural optimization and biological evaluation for novel artemisinin derivatives against liver and ovarian cancers
Zhou, Yu; et al, European Journal of Medicinal Chemistry, 2021, 211,

Synthetic Circuit 6

63968-64-9 63968-64-9
108-30-5 108-30-5
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  2 h, 0 - 5 °C
1.2 Reagents: Imidazole Solvents: Dichloromethane ;  2 h, rt
Reference
Reverse Chemical Proteomics Identifies an Unanticipated Human Target of the Antimalarial Artesunate
Gotsbacher, Michael P. ; et al, ACS Chemical Biology, 2019, 14(4), 636-643

Synthetic Circuit 7

81496-81-3 81496-81-3
110-15-6 110-15-6
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  4 h, 0 °C
Reference
Design and synthesis of novel artemisinin derivatives with potent activities against colorectal cancer in vitro and in vivo
Wang, Liang-Liang; et al, European Journal of Medicinal Chemistry, 2019, 182,

Synthetic Circuit 8

88495-63-0 88495-63-0
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Iron chloride (FeCl3) Solvents: Methanol ;  12 h, reflux; 24 h; overnight, cooled
Reference
Some transition metal complexes bearing artemisinin derivatives and (N-N-O) tridentate chromium (III) complexes ligated by 2-benzolmidazo-yl-6-acetyl-pyridines for catalytic behaviour towards ethylene
Obaleye, Joshua Ayoola; et al, Journal of Chemistry and Chemical Engineering, 2010, 4(12), 23-32

Synthetic Circuit 9

98672-75-4 98672-75-4
108-30-5 108-30-5
88495-63-0 88495-63-0
Reaction Conditions
Reference
Studies on analogs of arteannuin. II. Synthesis of some carboxylic esters and carbonates of dihydroarteannuin by using 4-(N,N-dimethylamino)pyridine as an active acylation catalyst
Li, Ying; et al, Huaxue Xuebao, 1982, 40(6), 557-61

Synthetic Circuit 10

131175-87-6 131175-87-6
110-15-6 110-15-6
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Trichloroacetonitrile ,  1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane
1.2 Solvents: Dichloromethane
Reference
C-10 ester and ether derivatives of dihydroartemisinin - 10-α artesunate, preparation of authentic 10-β artesunate, and of other ester and ether derivatives bearing potential aromatic intercalating groups at C-10
Haynes, Richard K.; et al, European Journal of Organic Chemistry, 2002, (1), 113-132

Synthetic Circuit 11

63968-64-9 63968-64-9
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  2 h, 0 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 h, rt
Reference
Artemisinin-derived artemisitene blocks ROS-mediated NLRP3 inflammasome and alleviates ulcerative colitis
Hua, Lei; et al, International Immunopharmacology, 2022, 113,

Synthetic Circuit 12

63968-64-9 63968-64-9
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  30 min, 0 - 5 °C; 5 °C → rt; 30 min, rt
1.2 Reagents: Acetic acid Solvents: Methanol ;  pH 5 - 6, rt
2.1 Reagents: Triethylamine Solvents: Isopropyl acetate ;  30 min, 25 °C; 4 h, 25 °C
2.2 Reagents: Sulfuric acid Solvents: Water ;  > 1 min, pH 5, 25 °C
Reference
A simplified and scalable synthesis of artesunate
Presser, Armin ; et al, Monatshefte fuer Chemie, 2017, 148(1), 63-68

Synthetic Circuit 13

63968-64-9 63968-64-9
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  1 h, 0 - 5 °C
1.2 Reagents: Acetic acid ;  pH 7
1.3 Solvents: Water ;  cooled; 15 min, rt
2.1 Reagents: Triethylamine Solvents: Acetone ;  9 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4
Reference
Synthesis of water soluble chitosan-artemisinin conjugate
Xiao, Dan; et al, Asian Journal of Chemistry, 2013, 25(8), 4637-4639

Synthetic Circuit 14

85031-59-0 85031-59-0
88495-63-0 88495-63-0
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Oxygen Catalysts: 9,10-Dicyanoanthracene Solvents: Toluene ;  -20 °C; 8 bar, rt
2.1 Reagents: Lithium carbonate (Li2CO3) ,  Lithium chloride ,  Sodium borohydride Solvents: Ethanol ,  Tetrahydrofuran ;  4 min, rt
3.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
3.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Continuous synthesis of artemisinin-derived medicines
Gilmore, Kerry; et al, Chemical Communications (Cambridge, 2014, 50(84), 12652-12655

Artesunate Raw materials

Artesunate Preparation Products

Artesunate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:88495-63-0)Artesunate
A862164
in Stock
100g
99%
Friday, 30 August 2024 08:34
171.0

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